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Compound of Interest

Compound Name: Invertin

Cat. No.: B607192

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of Invertin,
with a focus on its active pharmaceutical ingredient, lvermectin. Adherence to these procedural
guidelines is essential for ensuring personnel safety and environmental protection.

Hazard Identification and Immediate Precautions

Invertin (lvermectin) is a potent compound that requires careful handling to avoid exposure.
The primary hazards associated with lvermectin are:

Acute Toxicity: Harmful or fatal if swallowed.[1][2][3]

Organ Toxicity: May cause damage to the central nervous system with single or repeated
exposure.[4][5]

Skin and Eye Irritation: Can cause skin irritation and serious eye irritation.[1][4][6]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[2][7][8]

In the event of exposure, follow these first-aid measures immediately:

« If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[2][6]
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« If on Skin: Wash with plenty of soap and water.[1][6] Remove contaminated clothing
immediately and wash it before reuse.[6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[2]

« If Inhaled: Move the person to fresh air. Seek medical attention if you feel unwell.[3]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the last lines of defense against exposure. The
following PPE is mandatory when handling Invertin (Ilvermectin).

Body Part Required PPE Specification and Use

Nitrile or butyl rubber gloves
] ] are recommended.[9] Always
Hands Chemical-resistant gloves ]
wash the outside of gloves

before removal.[10]

Along-sleeved lab coat or
) ) coveralls must be worn.[10]
Body Protective clothing/Coveralls o
Ensure it is closed at the neck

and wrists.

Goggles or a full-face shield
Safety glasses with side should be used where there is
Eyes/Face ) ) ) )
shields or a face shield a risk of splashing or aerosol

generation.[11]

Use an effective dust mask or
) ) a NIOSH/MSHA-approved
Respiratory Dust mask or respirator ) ] )
respirator if handling powders

or creating dust.[1][12]

Operational Plan: Safe Handling Procedures

Adherence to a strict operational plan minimizes the risk of exposure and contamination.
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3.1. Engineering Controls:
o Work in a well-ventilated area.

» Use a laboratory chemical hood for all procedures involving volatile substances or those that
may generate aerosols.[13]

o Ensure eyewash stations and safety showers are readily accessible.[2]
3.2. Procedural Steps for Handling:

» Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Read and understand the Safety Data Sheet (SDS).

e Handling:
o Avoid the formation of dust and aerosols.[1]
o Do not eat, drink, or smoke in the handling area.[5][6]
o Wash hands thoroughly after handling.[6]
e Storage:
o Store in a cool, dry, well-ventilated place away from heat and ignition sources.[3][4]
o Keep containers tightly closed when not in use.[1][3]

o Store locked up and away from incompatible materials such as strong oxidizing agents.[1]

[6]

Disposal Plan

Proper disposal of Invertin (Ivermectin) waste is crucial to prevent environmental
contamination.

4.1. Waste Segregation and Collection:
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e Collect all Invertin waste, including contaminated PPE, in a designated, properly labeled
hazardous waste container.

4.2. Disposal Method:

Dispose of contents and container to an approved waste disposal plant.[2][6]

Do not dispose of down the drain or in the regular trash.

For unused or expired medication, consider a pharmaceutical take-back program if available.
[14][15]

If a take-back program is not an option, mix the waste with an undesirable substance like cat
litter or coffee grounds, place it in a sealed container, and then dispose of it in the trash.[16]

Quantitative Data Summary

The following table summarizes key quantitative data for lvermectin.

Parameter Value Reference

Acute Oral Toxicity (LD50,

29.5 mg/k 3
Mouse) g 3]
Acute Dermal Toxicity (LD50,

] 406 mg/kg [6]

Rabbits)
Occupational Exposure Limit

30 pg/ms3 (OEB 3) [17]
(TWA)
Wipe Limit 300 p g/100 cm? [17]

Experimental Protocols and Visualizations

Logical Workflow for Handling Invertin (Ivermectin)

The following diagram illustrates the decision-making process and procedural flow for safely
handling Invertin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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